Cas no 2877673-28-2 (N-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-4-fluoropiperidin-4-yl}methyl)cyclopropanecarboxamide)

• Product Name: N-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-4-fluoropiperidin-4-yl}methyl)cyclopropanecarboxamide
• CAS No: 2877673-28-2
• MF: C₁₆H₂₄FN₃OS
• MW: 325.444665908813
• CID: 5309388
• PubChem ID: 165432180
• Update Time: 2025-07-10

N-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-4-fluoropiperidin-4-yl}methyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• 2877673-28-2
• F6822-3152
• N-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-4-fluoropiperidin-4-yl}methyl)cyclopropanecarboxamide
• AKOS040887233
• N-[[1-[(2,4-Dimethyl-5-thiazolyl)methyl]-4-fluoro-4-piperidinyl]methyl]cyclopropanecarboxamide

• Inchi： 1S/C16H24FN3OS/c1-11-14(22-12(2)19-11)9-20-7-5-16(17,6-8-20)10-18-15(21)13-3-4-13/h13H,3-10H2,1-2H3,(H,18,21)
• InChI Key： BNBUKGWCCJFWTD-UHFFFAOYSA-N
• SMILES： C1(C(NCC2(F)CCN(CC3SC(C)=NC=3C)CC2)=O)CC1

Computed Properties

• Exact Mass: 325.16241173g/mol
• Monoisotopic Mass: 325.16241173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 496.1±45.0 °C(Predicted)
• pka: 15.71±0.20(Predicted)

Additional information on N-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-4-fluoropiperidin-4-yl}methyl)cyclopropanecarboxamide

N-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-4-fluoropiperidin-4-yl}methyl)cyclopropanecarboxamide and Its Significance in Modern Chemical Biology

Compound with the CAS number 2877673-28-2 is a highly specialized molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as N-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-4-fluoropiperidin-4-yl}methyl)cyclopropanecarboxamide, represents a sophisticated blend of structural features that make it a promising candidate for various therapeutic applications. This introduction aims to provide a comprehensive overview of the compound's chemical properties, its potential biological activities, and its relevance in contemporary research.

The molecular structure of this compound is characterized by several key functional groups that contribute to its unique chemical behavior. The presence of a cyclopropane ring fused with a carboxamide moiety introduces rigidity and potential for selective interactions with biological targets. Additionally, the incorporation of a fluorinated piperidine ring enhances the compound's metabolic stability and binding affinity. These structural elements are critical in designing molecules that can effectively modulate biological pathways without unintended side effects.

In recent years, there has been growing interest in the development of small molecules that can interact with protein targets in a highly specific manner. The N-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-4-fluoropiperidin-4-yl}methyl)cyclopropanecarboxamide structure is particularly intriguing due to its ability to mimic natural bioactive scaffolds while introducing modifications that improve pharmacokinetic properties. This has led to its exploration in various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases, which are enzymes involved in numerous cellular processes. Kinases play a crucial role in signal transduction pathways, making them attractive targets for drug development. The fluorinated piperidine moiety in the molecule is particularly well-suited for interacting with the ATP-binding pockets of kinases, thereby inhibiting their activity. Preliminary studies have shown that derivatives of this compound exhibit potent kinase inhibition with high selectivity profiles.

The cyclopropane ring present in the molecule adds an additional layer of complexity and functionality. Cyclopropanes are known for their ability to engage in favorable interactions with biological targets due to their strained geometry and ability to adopt multiple conformations. This feature can enhance binding affinity and improve drug-like properties such as solubility and permeability. Moreover, the carboxamide group provides a site for further derivatization, allowing researchers to fine-tune the compound's biological activity.

Recent advances in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacokinetic properties. These tools have been instrumental in optimizing the structure of N-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-4-fluoropiperidin-4-yl}methyl)cyclopropanecarboxamide for better efficacy and reduced toxicity. By leveraging machine learning algorithms and molecular dynamics simulations, researchers can rapidly screen large libraries of compounds and identify promising candidates for further investigation.

The therapeutic potential of this compound has also been explored in the context of central nervous system disorders. Piperidine derivatives are known to cross the blood-brain barrier efficiently, making them suitable for treating neurological conditions. The presence of a fluorine atom further enhances brain penetration by reducing lipophilicity while maintaining potency. Early studies have suggested that this compound may have neuroprotective effects by modulating neurotransmitter systems involved in cognitive function and mood regulation.

In conclusion, Compound CAS number 2877673-28-2, specifically named as N-({1-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]-4-fluoropiperidin-4-y}methyl)cyclopropanecarboxamide, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for modulating biological pathways with high specificity and minimal side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutics for various diseases.